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Compound of Interest

Compound Name: 2-Methylcyclohexylamine

Cat. No.: B147291

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
Methylcyclohexylamine (CAS No. 7003-32-9), a crucial reagent in various laboratory and
industrial applications. Adherence to these protocols is essential to ensure the safety of
personnel and the integrity of research.

Hazard Identification and Classification

2-Methylcyclohexylamine is classified as a hazardous chemical and requires careful
handling.[1] It is a highly flammable liquid and vapor that can cause severe skin burns and eye
damage.[1][2] Inhalation, ingestion, or skin contact can be harmful.[1][2]

GHS Classification Summary
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids Category 2
and vapor[3]
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]
. H311: Toxic in contact with
Acute Toxicity, Dermal Category 3

skin[2]

Skin Corrosion/Irritation

Category 1A/1B

H314: Causes severe skin

burns and eye damage[1][2]

Serious Eye Damage/Irritation

Category 1

H318: Causes serious eye

damage|2]

Acute Toxicity, Inhalation

Category 3

H331: Toxic if inhaled[2]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 2-

Methylcyclohexylamine is fundamental to its safe handling.

Property Value Source
Appearance Light yellow liquid [1]
Odor Odorless [1]
Molecular Formula C7H15N [2]
Molecular Weight 113.20 g/mol [2]

149 - 150 °C/ 300.2 - 302 °F

Boiling Point [1]
@ 760 mmHg

Flash Point 21°C/69.8 °F [1]

Specific Gravity 0.850 [1]

Vapor Pressure

12 mmHg @ 38 °C

[1]

Vapor Density

3.90

[1]
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Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize the risks associated with 2-
Methylcyclohexylamine.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.[4]

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5][6] Eye
protection should meet OSHA's 29 CFR 1910.133 or European Standard EN166 standards.

[1]

Skin Protection: Impervious gloves (e.g., nitrile rubber) and protective clothing are required
to prevent skin contact.[5][6]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation is experienced.[1] Work should be
conducted in a well-ventilated area, preferably a chemical fume hood.[4]

Handling Procedures

o Always use this chemical in a well-ventilated area or a chemical fume hood.[4]
Avoid contact with skin, eyes, and clothing.[4]
Do not breathe vapors or mists.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4] Use only non-
sparking tools and explosion-proof equipment.[1][3]

Ground and bond containers and receiving equipment to prevent static discharge.[3]

Wash hands thoroughly after handling.[5]

Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable liquids.[1][4]
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» Keep away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, and acid chlorides.[1][4]

» Store in a corrosive-resistant location.[4]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving 2-
Methylcyclohexylamine.

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.[1][4]

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide (COZ2), dry chemical, or foam.[1]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

e Specific Hazards: The substance is flammable, and its vapors can form explosive mixtures
with air.[7] Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide
(CO), and carbon dioxide (CO2).[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]
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Accidental Release Measures

o Evacuate the area and remove all ignition sources.[4]

Ensure adequate ventilation.[1]

Wear appropriate personal protective equipment, including respiratory protection.

Contain the spill with inert absorbent material (e.g., sand, earth).[5]

Collect the absorbed material into a sealed container for hazardous waste disposal.[4]

Do not let the product enter drains.[6]

Toxicological Information

While specific quantitative toxicity data for 2-Methylcyclohexylamine is limited in the provided
search results, data for structurally similar compounds provides an indication of its potential

toxicity.
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) Related
Test Species Route Value Source
Compound
4,4
Methylenebis
320 - 460
LD50 Rat Oral (2- [6]
mg/kg
methylcycloh
exylamine)
N-
LD50 Rat Oral 400 mg/kg Methylcycloh [7]
exylamine
N-
400 - 1000
LD50 Rat Dermal Methylcycloh [7]
mg/kg )
exylamine
N-
_ > 22.8 mg/L
LC50 Rat Inhalation (&h) Methylcycloh [7]
exylamine
4,4'-
Methylenebis
_ 420
LC50 Rat Inhalation (2- [6]
mg/m3/4H
methylcycloh
exylamine)

Experimental Protocols:

The OECD Test Guideline 401 was cited for the oral LD50 value of 4,4'-Methylenebis(2-
methylcyclohexylamine).[6] This guideline typically involves the administration of the test
substance in graduated doses to several groups of experimental animals, with one dose level
per group. The animals are observed for a set period, and mortality is recorded to determine
the dose that is lethal to 50% of the test population.

Visual Workflow and Relationship Diagrams
Safe Handling Workflow
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Caption: General workflow for safely handling 2-Methylcyclohexylamine.
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Emergency Response for Accidental Exposure

Skin Contact

Remove Contaminated Clothing

Rinse Skin with Water for 15 min
Seek Immediate Medical Attention

Eye Contact

Rinse Eyes with Water for 15 min
Remove Contact Lenses if Possible
Seek Immediate Medical Attention

Inhalation

Move to Fresh Air

Provide Oxygen or Artificial Respiration if Needed

Seek Immediate Medical Attention

Ingestion

Do NOT Induce Vomiting

Rinse Mouth with Water
Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid procedures for accidental exposure to 2-Methylcyclohexylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 2-
Methylcyclohexylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147291#safety-and-handling-precautions-for-2-
methylcyclohexylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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